Cas no 2969475-81-6 (Triethyl(4-isopropoxy-2-methylphenyl)silane)

• Product Name: Triethyl(4-isopropoxy-2-methylphenyl)silane
• CAS No: 2969475-81-6
• MF: C₁₆H₂₈OSi
• MW: 264.478425979614
• CID: 6797028
• PubChem ID: 171366290
• Update Time: 2025-06-07

Triethyl(4-isopropoxy-2-methylphenyl)silane Chemical and Physical Properties

Names and Identifiers

• Triethyl(4-isopropoxy-2-methylphenyl)silane
• 2969475-81-6

• Inchi： 1S/C16H28OSi/c1-7-18(8-2,9-3)16-11-10-15(12-14(16)6)17-13(4)5/h10-13H,7-9H2,1-6H3
• InChI Key： OWFYGCVPYDQJPC-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC(=CC=1C)OC(C)C)(CC)(CC)CC

Computed Properties

• Exact Mass: 264.190942047g/mol
• Monoisotopic Mass: 264.190942047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on Triethyl(4-isopropoxy-2-methylphenyl)silane

Triethyl(4-isopropoxy-2-methylphenyl)silane: A Comprehensive Overview

Triethyl(4-isopropoxy-2-methylphenyl)silane, also known by its CAS number 2969475-81-6, is a versatile organosilicon compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound, with its unique structure and functional groups, serves as a valuable building block in modern chemistry. Recent advancements in synthetic methodologies and material characterization techniques have further highlighted its potential applications and mechanistic insights.

The molecular structure of Triethyl(4-isopropoxy-2-methylphenyl)silane consists of a central silicon atom bonded to three ethyl groups and a substituted phenyl group. The phenyl ring is decorated with an isopropoxy group at the para position and a methyl group at the ortho position, which imparts unique electronic and steric properties to the molecule. This combination of functional groups makes it an ideal candidate for various chemical transformations, including cross-coupling reactions, polymerization processes, and bioconjugation studies.

Recent studies have demonstrated the utility of Triethyl(4-isopropoxy-2-methylphenyl)silane in the synthesis of advanced materials such as stimuli-responsive polymers and nanoparticles. For instance, researchers have employed this compound as a precursor for the preparation of amphiphilic siloxane polymers, which exhibit excellent biocompatibility and responsiveness to external stimuli like temperature and pH changes. These materials hold promise for applications in drug delivery systems and biosensors.

In the realm of organic synthesis, Triethyl(4-isopropoxy-2-methylphenyl)silane has been utilized as a silicon-based protecting group for sensitive functionalities such as alcohols and amines. The ease of installation and removal of this protecting group under mild conditions has made it a preferred choice in multi-step synthesis protocols. Moreover, its role as a catalyst in certain enantioselective reactions has been explored, offering new avenues for asymmetric synthesis.

The electronic properties of Triethyl(4-isopropoxy-2-methylphenyl)silane have also been leveraged in the development of optoelectronic materials. By incorporating this compound into conjugated polymer frameworks, scientists have achieved enhanced charge transport properties and improved device performance in organic light-emitting diodes (OLEDs) and photovoltaic cells.

From an environmental perspective, recent research has focused on the biodegradation pathways of Triethyl(4-isopropoxy-2-methylphenyl)silane. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage of the silicon-carbon bonds, yielding innocuous byproducts such as carbon dioxide and water. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, Triethyl(4-isopropoxy-2-methylphenyl)silane stands out as a multifaceted organosilicon compound with diverse applications across various disciplines. Its unique structure, coupled with recent advancements in synthetic chemistry and material science, positions it as a key player in future innovations. As research continues to uncover new facets of its reactivity and functionality, this compound is poised to make significant contributions to both academic research and industrial applications.